2-Ethoxy-5-methyl-3,1-benzoxazin-4-one

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2-ethoxy-5-methyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C11H11NO3/c1-3-14-11-12-8-6-4-5-7(2)9(8)10(13)15-11/h4-6H,3H2,1-2H3
• InChI Key: RXRDLQPDTPLKJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=CC=CC(=C2C(=O)O1)C

Description

2-Ethoxy-5-methyl-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

By following the procedure of Part A, but replacing 2-amino-6-methyl benzoic acid with the appropriate aminobenzoic acid prepared in Preparation I, and/or replacing ethyl chloroformate with the appropriate chloroformate prepared in Preparation II, the following compounds of Formula (1) are prepared:

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-6-methyl benzoic acid (25g., 0.165 mol) in dry pyridine (125 ml) at room temperature under anhydrous conditions was added ethyl chloroformate (47.33 ml, 3 equiv.) in a dropwise manner over 15 minutes. After stirring for 2 hours, the excess pyridine was removed under reduced pressure at a bath temperature of 40° C., and the residue was stirred vigorously in ice-cold water (250 ml) for 15 minutes. The pale yellow powder was collected by filtration, washed with water (100 ml) and air-dried to give the crude product (30.4g). The crude product was treated with active charcoal (2g) in ether (200ml) to afford a white solid after removal of solvent. Recrystallization from EtOAc/pet. ether gave 2-ethoxy-5-methyl-4H-3,1-benzoxazin-4-one (28.1g, 83%) as colorless crystals; m.p. 104°-105° C.; analysis for C11H11NO3 : C, 64.38; H, 5.40; N, 6.83. Found: C, 64.21; H, 5.43; N, 6.80.